(2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-5-methylhexanoic acid

• IUPAC Name: (2R,3R)-2-hydroxy-5-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• InChI: InChI=1S/C12H23NO5/c1-7(2)6-8(9(14)10(15)16)13-11(17)18-12(3,4)5/h7-9,14H,6H2,1-5H3,(H,13,17)(H,15,16)/t8-,9-/m1/s1
• InChI Key: DJZCWTDKDFJARG-RKDXNWHRSA-N
• Canonical SMILES: CC(C)CC(C(C(=O)O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)C[C@H]([C@H](C(=O)O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C12H23NO5
• Molecular Weight: 261.31 g/mol
• CAS RN: 73397-26-9

Description

Compounds like this, known as amino acids, are fundamental building blocks of life. They are composed of an amino group (-NH2), a carboxyl group (-COOH), and a unique side chain. In this case, the side chain is a 5-methylhexanoic acid with a tert-butoxycarbonyl (BOC) protecting group on the amino group.

Synthesis Analysis

The synthesis of such compounds typically involves the protection of the amino group, followed by the formation of the carboxyl group. The BOC group is a common protecting group used in peptide synthesis.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Amino acids can participate in a variety of chemical reactions, most notably peptide bond formation to create proteins. The reactivity of the compound can be influenced by the protecting group.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be influenced by factors like their size, charge, and the nature of the side chain.

Scientific Research Applications

Synthetic Chemistry and Total Synthesis

• The tert-butyl group (tert-Bu) in BOC-(2R,3R)-3-AMINO-2-HYDROXY-5-METHYLHEXANOIC ACID plays a crucial role in synthetic chemistry. Researchers have utilized this compound as a building block for the synthesis of more complex molecules. .
• The total synthesis of BOC-(2R,3R)-3-AMINO-2-HYDROXY-5-METHYLHEXANOIC ACID and related compounds has been a challenging research topic. Scientists have developed innovative strategies to construct the intricate three-dimensional structure of this molecule. .

Safety And Hazards

The safety and hazards associated with such compounds would depend on factors like their reactivity, toxicity, and handling procedures.

Future Directions

The study of amino acids and their derivatives is a vast field with many potential future directions. This could include the development of new synthetic methods, the design of novel proteins, or the exploration of their role in biological processes.